![molecular formula C15H12N2O2 B5873412 3-methyl-N-3-pyridinyl-1-benzofuran-2-carboxamide](/img/structure/B5873412.png)
3-methyl-N-3-pyridinyl-1-benzofuran-2-carboxamide
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Overview
Description
“3-methyl-N-3-pyridinyl-1-benzofuran-2-carboxamide” is a chemical compound with the molecular formula C15H12N2O2 . It is a benzofuran derivative . Benzofuran compounds are ubiquitous in nature and have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Synthesis Analysis
The synthesis of benzofuran derivatives has been a topic of interest for many researchers. Novel methods for constructing benzofuran rings have been discovered in recent years. A complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds .Molecular Structure Analysis
The molecular structure of “3-methyl-N-3-pyridinyl-1-benzofuran-2-carboxamide” consists of a benzofuran ring attached to a pyridine ring via a carboxamide group . The average mass of the molecule is 252.268 Da .Scientific Research Applications
- Application : 3-methyl-N-(pyridin-3-yl)-1-benzofuran-2-carboxamide has been investigated as a selective and potent blocker of NaV1.7 channels . By modulating these channels, it may offer a novel approach to pain management.
- Evidence : While research specifically on this compound is limited, related heterocyclic moieties have demonstrated anti-inflammatory activity . Further exploration is warranted.
Pain Management and Analgesia
Anti-Inflammatory Effects
Future Directions
Benzofuran compounds, including “3-methyl-N-3-pyridinyl-1-benzofuran-2-carboxamide”, have potential applications in many aspects due to their biological activities . Future research could focus on exploring these applications further, as well as developing more efficient synthesis methods for these compounds .
Mechanism of Action
- Anti-Inflammatory Activity : Certain indazole derivatives exhibit anti-inflammatory properties. For instance, 3-phenyl-2-[4-(trifluoromethyl)phenyl]-4,5,6,7-tetrahydro-2H-indazole demonstrated high anti-inflammatory activity . The compound may interfere with inflammatory pathways, such as cyclooxygenase (COX) or cytokine signaling.
- Neuroprotective Effects : Another indazole derivative demonstrated neuroprotective activity . It might modulate neuronal pathways involved in cell survival and function.
properties
IUPAC Name |
3-methyl-N-pyridin-3-yl-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2O2/c1-10-12-6-2-3-7-13(12)19-14(10)15(18)17-11-5-4-8-16-9-11/h2-9H,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPWAZADUZZTNSY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(OC2=CC=CC=C12)C(=O)NC3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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